Cas no 1257854-99-1 ((S)-2-(Morpholin-2-yl)acetic acid)

• Product Name: (S)-2-(Morpholin-2-yl)acetic acid
• CAS No: 1257854-99-1
• Molecular Formula: C₆H₁₁NO₃
• Molecular Weight: 145.15644
• MDL: MFCD16660211
• CID: 821544
• PubChem ID: 6558892

(S)-2-(Morpholin-2-yl)acetic acid Properties

Names and Identifiers

• (S)-2-(Morpholin-2-yl)acetic acid
• (S)-2-Morpholineacetic acid
• (S)-2-Morpholineacetic acid HCl
• 2-[(2S)-morpholin-2-yl]acetic acid
• BH047
• FC0061
• DB-023166
• 2-Morpholineacetic acid, (2S)-
• DTXSID40424923
• (S)-2-(Morpholin-2-yl)aceticacid
• 1257854-99-1
• CS-0094358
• AKOS016843026

• MDL： MFCD16660211
• InChIKey： TWCXRVFSIAWFMA-YFKPBYRVSA-N
• Inchi： InChI=1S/C6H11NO3/c8-6(9)3-5-4-7-1-2-10-5/h5,7H,1-4H2,(H,8,9)/t5-/m0/s1
• SMILES： C1CO[C@@H](CC(=O)O)CN1

Computed Properties

• Exact Mass: 145.07400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 145.07389321g/mol
• Heavy Atom Count: 10
• Complexity: 126
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3.3
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• LogP: -0.22170
• PSA: 58.56000
• Boiling Point: 315 ºC
• Flash Point: 144 ºC
• Density: 1.154